Cas no 63809-03-0 ([1,1':4',1''-Terphenyl]-4-carboxylic acid, 4''-pentyl-)

• Product Name: [1,1':4',1''-Terphenyl]-4-carboxylic acid, 4''-pentyl-
• CAS No: 63809-03-0
• MF: C₂₄H₂₄O₂
• MW: 344.446166992188
• CID: 1659475
• Update Time: 2024-09-12

[1,1':4',1''-Terphenyl]-4-carboxylic acid, 4''-pentyl- Chemical and Physical Properties

Names and Identifiers

• [1,1':4',1''-Terphenyl]-4-carboxylic acid, 4''-pentyl-
• [1,1':4',1''-Terphenyl]-4-carboxylic acid, 4''-pentyl- (9CI)

• Inchi： 1S/C24H24O2/c1-2-3-4-5-18-6-8-19(9-7-18)20-10-12-21(13-11-20)22-14-16-23(17-15-22)24(25)26/h6-17H,2-5H2,1H3,(H,25,26)
• InChI Key： OANUUGLFICTDAJ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C3=CC=C(CCCCC)C=C3)C=C2)=CC=C(C(O)=O)C=C1

Computed Properties

• Exact Mass: 344.17772

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 536.9±39.0 °C(Predicted)
• PSA: 37.3
• pka: 4.21±0.10(Predicted)